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Compound of Interest

Compound Name: D-Arabitol-13C-1

Cat. No.: B12406622 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Arabitol-13C-1. The following procedural guidance

is designed to ensure safe operational handling and disposal of this stable isotope-labeled

compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While D-Arabitol-13C-1 is a stable, non-radioactive isotope, it is essential to handle it with the

same precautions as its unlabeled counterpart, D-Arabitol. Safety Data Sheets (SDS) for D-

Arabitol present some variations in hazard classification. Some sources indicate it may cause

skin, eye, and respiratory irritation[1], while others do not classify it as hazardous[2][3][4].

Therefore, a conservative approach to PPE is recommended.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling D-Arabitol-13C-1
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Protection Type Required PPE
Specifications and Use

Cases

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[5] A face shield

should be worn over goggles

when there is a splash hazard.

[5][6]

Must be ANSI Z87.1 compliant.

[6] Goggles are preferred for

handling liquids.

Hand Protection Disposable nitrile gloves.[7][5]

Inspect gloves before use and

use proper removal technique.

[8] For extended contact,

consider double gloving.

Body Protection Laboratory coat.[5]
Provides a barrier against

spills and contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust is

generated and engineering

controls are insufficient.[8]

Local exhaust ventilation, such

as a fume hood, is

recommended when weighing

or transferring powder to

minimize dust inhalation.[2]

Foot Protection Closed-toe shoes.[5]
Protects feet from spills and

falling objects.

Safe Handling and Operational Workflow
Adherence to a standardized workflow is critical to minimize exposure and prevent cross-

contamination, which is especially important when working with expensive isotope-labeled

compounds.

Experimental Workflow for Handling D-Arabitol-13C-1
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare designated work area (e.g., fume hood)

Gather all necessary equipment and reagents

Weigh D-Arabitol-13C-1 (in ventilated enclosure if dusty)

Dissolve or prepare solution as per protocol

Aliquot for experimental use

Decontaminate work surfaces and equipment

Dispose of waste in labeled containers

Remove PPE correctly

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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